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Compound of Interest

Compound Name: Triethylenetetramine hydrate

Cat. No.: B1602482 Get Quote

This guide provides comprehensive safety data and handling precautions for

triethylenetetramine (TETA), targeted at researchers, scientists, and drug development

professionals. Triethylenetetramine, also known as trientine, is a potent copper-chelating agent

and is widely used as a crosslinker in epoxy curing and in the synthesis of various chemicals.

[1][2] Due to its hazardous properties, strict adherence to safety protocols is essential.

Hazard Identification
Triethylenetetramine is classified as a hazardous substance and requires careful handling.[3] It

is corrosive and can cause severe skin burns and eye damage.[4][5] Furthermore, it is a skin

sensitizer and may cause allergic reactions upon contact.[4][5]

Signal Word: Danger[4][6][7]
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GHS Classification Hazard Statement

Acute Toxicity, Dermal (Category 3/4)
H311/H312: Toxic/Harmful in contact with skin.

[4][6]

Skin Corrosion/Irritation (Category 1/1B)
H314: Causes severe skin burns and eye

damage.[4][6][7]

Serious Eye Damage/Eye Irritation (Category 1) H318: Causes serious eye damage.[7]

Respiratory Sensitization (Category 1)
H334: May cause allergy or asthma symptoms

or breathing difficulties if inhaled.[6]

Skin Sensitization (Category 1)
H317: May cause an allergic skin reaction.[4][6]

[7]

Reproductive Toxicity (Category 1B)
H360: May damage fertility or the unborn child.

[5][6]

Specific Target Organ Toxicity - Single Exposure

(Category 3)
H335: May cause respiratory irritation.[6]

Hazardous to the Aquatic Environment, Chronic

(Category 2/3)

H412: Harmful to aquatic life with long lasting

effects.[4][6][7]

Quantitative Safety Data
The following tables summarize the key quantitative data for triethylenetetramine, compiled

from various safety data sheets.

Table 1: Physical and Chemical Properties
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Property Value

Physical State Liquid[6][7]

Appearance Colorless to light yellow, viscous liquid[1][8]

Odor Ammonia-like[3][7]

Melting Point -35°C / -31°F[7]

Boiling Point 266 - 267°C / 510.8°F[7]

Density 0.971 - 0.982 g/mL at 25°C[8]

Vapor Pressure <0.01 mmHg at 20°C

Water Solubility Soluble[3][6][8]

| pH | 13 (100% solution)[8] |

Table 2: Fire Hazard Data

Property Value

Flash Point
118 - 149°C / 244.4 - 300.2°F (closed cup)
[7][8][9]

Autoignition Temperature 335 - 338°C / 635 - 640.4°F[7][9]

Lower Explosion Limit 0.7%[7][9]

Upper Explosion Limit 7.2%[7][9]

| NFPA Rating (estimated) | Health: 3; Flammability: 1; Instability: 0[9] |

Table 3: Toxicological Data

Endpoint Value Species

LD50 Oral 1080 - 2500 mg/kg[3][6][10] Rat

LD50 Dermal 550 - 1090 mg/kg[3][10] Rabbit
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| NOAEL (No-Observed-Adverse-Effect Level) | 95 mg/kg-day (oral, 90 days)[11] | Mouse |

Table 4: Occupational Exposure Limits

Organization Limit

OSHA PELs None listed[9]

ACGIH TLVs None listed[9]

NIOSH RELs None listed[9]

| AIHA WEEL (8-hr TWA) | 1 ppm[11] |

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is crucial when working with TETA to minimize exposure and

ensure laboratory safety.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[7]

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[9]

Handling Procedures:

Avoid Contact: Do not get TETA in eyes, on skin, or on clothing.[9] Do not breathe mists or

vapors.[6][7]

Personal Hygiene: Wash hands thoroughly after handling, before eating, drinking, or

smoking.[7][9]

Clothing: Remove contaminated clothing immediately and wash it before reuse.[6][9]

Contaminated work clothing should not be allowed out of the workplace.[6] Discard

contaminated shoes.[9]
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Addition to Water: When diluting, always add TETA to water slowly; never add water to TETA

to avoid a violent reaction.[5]

Storage Conditions:

Store in a cool, dry, well-ventilated place away from direct sunlight.[6][9]

Keep containers tightly closed and store under an inert atmosphere, such as nitrogen, to

protect from moisture and carbon dioxide.[7]

Store in a designated corrosives area.[7][9]

Incompatible Materials: Avoid contact with strong acids, oxidizing agents, acid chlorides, acid

anhydrides, and chloroformates.[3][9] Do not store in containers made of copper, aluminum,

zinc, or their alloys, as TETA is corrosive to these metals.[1][3][5]
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Hierarchy of Controls for TETA Handling
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Diagram 1: Hierarchy of controls for managing TETA exposure.

Emergency Procedures and Protocols
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Immediate and appropriate responses to emergencies such as spills or personnel exposure are

critical.

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[9] Remove contact lenses if present and

easy to do.[6] Seek immediate medical attention.[9]

Skin Contact: Take off immediately all contaminated clothing.[6] Flush skin with plenty of

water for at least 15 minutes.[9] Seek immediate medical attention.[9]

Inhalation: Remove victim from exposure to fresh air immediately.[9] If not breathing, give

artificial respiration. If breathing is difficult, give oxygen.[9] Seek immediate medical attention.

[9]

Ingestion: Do NOT induce vomiting.[4][9] If victim is conscious and alert, give 2-4 cupfuls of

milk or water.[9] Rinse mouth.[4] Seek immediate medical attention.[9]

Spill Response Protocol:

Evacuate: Clear the area of all personnel and move upwind.[3]

Ventilate: Ensure the area is well-ventilated.[9]

Control Ignition Sources: Remove all sources of ignition.[9]

Containment: Prevent further leakage or spillage if it is safe to do so.[4] Prevent spills from

entering sewers or waterways.[9]

Absorption: Absorb the spill with an inert, non-combustible material such as dry sand, earth,

or vermiculite.[5][6][9]

Collection: Place the absorbed material into a suitable, labeled container for chemical waste

disposal.[5][9] Do not use brass or copper containers.[3]

Decontamination: Clean the spill area thoroughly.
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Disposal: Dispose of the waste in accordance with local, regional, and national regulations.

[10]

Spill Occurs

Assess Risk
(Size, Location, Hazards)

Secure Area
(Evacuate, Restrict Access, Ventilate)

Don Personal Protective Equipment (PPE)

Contain Spill
(Use dikes or absorbents)

Absorb Material
(Use inert material like sand or vermiculite)

Collect Waste
(Place in labeled, compatible container)

Decontaminate Area & Equipment

Dispose of Waste
(Follow institutional & regulatory procedures)

Report Incident
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Diagram 2: Step-by-step workflow for responding to a TETA spill.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure during handling.

Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[4][9]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., Neoprene) to prevent skin

exposure.[3][9] Gloves must be inspected prior to use.[4]

Clothing: Wear appropriate protective clothing, such as an impervious apron or full suit, to

prevent skin contact.[9][12]

Respiratory Protection: If ventilation is inadequate or there is a risk of overexposure, wear a

NIOSH/MSHA-approved respirator with an appropriate cartridge (e.g., amine-type).[3][13] A

respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements must be followed.[9]
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Eye & Face Protection Skin Protection Respiratory Protection

Handling Triethylenetetramine

Chemical Safety Goggles
(ANSI Z87.1 / EN166)

MUST WEAR

Chemical-Resistant Gloves
(e.g., Neoprene, Nitrile)

MUST WEAR

Impervious Protective Clothing
(Lab coat, Apron, or Suit)

MUST WEAR

NIOSH-Approved Respirator
(If ventilation is inadequate or for spills)

AS NEEDED

Full Face Shield

if splash
hazard

Closed-Toe Shoes
(Safety boots if large quantities)

Amine-Specific Cartridge

Click to download full resolution via product page

Diagram 3: Required Personal Protective Equipment for handling TETA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Triethylenetetramine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602482#triethylenetetramine-hydrate-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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